Cas no 129295-30-3 (6-Fluoro-1H-indazole-3-carboxylic acid)

• Product Name: 6-Fluoro-1H-indazole-3-carboxylic acid
• CAS No: 129295-30-3
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD03840713
• CID: 898086
• PubChem ID: 10821228
• Update Time: 2024-11-02

6-Fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indazole-3-carboxylic acid
• 6-FLUORO-3-INDAZOLECARBOXYLIC ACID
• 6-FLUORO-3-(1H)INDAZOLE CARBOXYLIC ACID
• 6-Fluoro-3-indozole-carboxylic acid
• F2167-0193
• 6-fluoro-1H-indazol-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 6-fluoro-
• STL302118
• AS-64568
• AKOS006228327
• SCHEMBL2816583
• 6-Fluoroindazole-3-carboxylic Acid
• SY290231
• DTXSID90445320
• KNPFUABTEGLQBG-UHFFFAOYSA-N
• CS-0060654
• DB-008907
• 129295-30-3
• W18209
• MFCD03840713
• 6-Fluoro-1H-indazole-3-carboxylicacid
• AB16519
• W-205309
• AC-12211
• 6-Fluoro-1H-indazole-3-carboxylic acid, AldrichCPR
• EN300-234942

• MDL： MFCD03840713
• Inchi： 1S/C8H5FN2O2/c9-4-1-2-5-6(3-4)10-11-7(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： KNPFUABTEGLQBG-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=O)O)=NNC=2C=1

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.611
• Boiling Point: 445.851°C at 760 mmHg
• Flash Point: 223.443°C
• Refractive Index: 1.707
• PSA: 65.98000
• LogP: 1.40020